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Compound of Interest

Compound Name: 5-Bromosalicylamide

Cat. No.: B1265511 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

protocols for the handling and disposal of 5-Bromosalicylamide (CAS No. 6329-74-4).

Adherence to these guidelines is critical for ensuring personnel safety and maintaining a

secure laboratory environment. This information is intended for trained researchers, scientists,

and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromosalicylamide is classified as harmful if swallowed and may cause an allergic skin

reaction[1][2]. It is a combustible solid. The following personal protective equipment is

mandatory when handling this compound.
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Personal Protective
Equipment (PPE)

Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask (or equivalent)

To prevent inhalation of the

powdered compound.

Eye and Face Protection

Safety glasses with side

shields or goggles, and a face

shield.

To protect against dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential allergic reactions.[3]

Body Protection
Laboratory coat or other

protective clothing.

To protect skin and personal

clothing from contamination.[3]

Operational Protocol: From Receipt to Disposal
A systematic approach to handling 5-Bromosalicylamide is crucial for minimizing exposure

risk. The following workflow outlines the key procedural steps.

Diagram 1: Workflow for Safe Handling of 5-Bromosalicylamide.

First Aid and Emergency Procedures
In the event of exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. If skin irritation or a rash occurs, get

medical help.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Spill and Disposal Management
Spill Response: In case of a spill, avoid generating dust.[4] Wearing appropriate PPE, carefully

sweep or vacuum the spilled material into a suitable, labeled container for disposal.[4] Ensure

the area is well-ventilated.

Waste Disposal: Dispose of 5-Bromosalicylamide and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[2][3] This

should be done through a licensed professional waste disposal service.

Chemical and Physical Properties
A summary of key quantitative data for 5-Bromosalicylamide is provided below for quick

reference.
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Property Value

Molecular Formula C₇H₆BrNO₂[1]

Molecular Weight 216.03 g/mol [1]

Melting Point 241-245 °C

CAS Number 6329-74-4[1]

EC Number 228-704-5[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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